Cas no 1064708-77-5 (4-4-(bromomethyl)phenylmorpholine)

• Product Name: 4-4-(bromomethyl)phenylmorpholine
• CAS No: 1064708-77-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD22412493
• CID: 5607415
• PubChem ID: 67119928
• Update Time: 2025-05-19

4-4-(bromomethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[4-(bromomethyl)phenyl]-
• SCHEMBL1681978
• EN300-817762
• 4-[4-(bromomethyl)phenyl]morpholine
• 1064708-77-5
• 4-4-(bromomethyl)phenylmorpholine

• MDL： MFCD22412493
• Inchi： 1S/C11H14BrNO/c12-9-10-1-3-11(4-2-10)13-5-7-14-8-6-13/h1-4H,5-9H2
• InChI Key： ZCEPSKGRHOVQCQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CBr)C=C2)CCOCC1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 368.3±42.0 °C(Predicted)
• pka: 4.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-4-(bromomethyl)phenylmorpholine

4-(4-(Bromomethyl)phenyl)morpholine (CAS No. 1064708-77-5): A Versatile Chemical Building Block

4-(4-(Bromomethyl)phenyl)morpholine (CAS No. 1064708-77-5) is a highly valuable chemical intermediate with a wide range of applications in pharmaceutical research, material science, and organic synthesis. This compound, featuring both a bromomethyl group and a morpholine ring, offers unique reactivity that makes it a sought-after building block for researchers and industrial chemists alike.

The molecular structure of 4-(4-(bromomethyl)phenyl)morpholine combines aromatic character with the electron-rich morpholine moiety, creating a versatile platform for further chemical modifications. This dual functionality has made it particularly interesting in the development of novel drug candidates, where researchers frequently search for terms like "morpholine derivatives in drug discovery" or "bromomethyl aromatic compounds in medicinal chemistry".

Recent trends in chemical research have shown growing interest in morpholine-containing compounds, as evidenced by increasing searches for "morpholine applications 2024" and "aromatic bromomethyl compounds uses". The pharmaceutical industry particularly values this compound for its potential in creating kinase inhibitors and other biologically active molecules. Its bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the morpholine nitrogen can participate in hydrogen bonding interactions important for biological activity.

In material science, 4-(4-(bromomethyl)phenyl)morpholine has found applications in the synthesis of advanced polymers and functional materials. Researchers looking for "bromomethyl phenyl building blocks" or "morpholine-based monomers" often encounter this compound in their literature searches. The electron-donating nature of the morpholine ring can influence the electronic properties of resulting materials, making it valuable for creating specialized coatings or conductive polymers.

The synthesis and handling of 4-(4-(bromomethyl)phenyl)morpholine require standard organic chemistry techniques. Safety considerations are typical for brominated compounds, with proper personal protective equipment recommended. Storage under inert atmosphere can help maintain the compound's stability over extended periods. These practical aspects are frequently searched under terms like "handling bromomethyl compounds safely" and "storage conditions for morpholine derivatives".

Market analysis shows steady demand for 4-(4-(bromomethyl)phenyl)morpholine, particularly from pharmaceutical and specialty chemical manufacturers. The global market for morpholine derivatives continues to grow, driven by increasing R&D investment in drug discovery and advanced materials. Price trends and availability are common search queries, with professionals looking for "4-(4-(bromomethyl)phenyl)morpholine suppliers 2024" and "CAS 1064708-77-5 market price".

From a synthetic chemistry perspective, the bromomethyl group in 4-(4-(bromomethyl)phenyl)morpholine offers numerous possibilities for further functionalization. It can participate in various cross-coupling reactions, nucleophilic substitutions, or serve as an initiator for polymerization processes. These applications make it a frequent topic in searches like "bromomethyl aromatic compound reactions" and "morpholine building block chemistry".

Environmental and regulatory aspects of 4-(4-(bromomethyl)phenyl)morpholine are also of interest to many users. While not classified as highly hazardous, proper disposal methods and environmental impact assessments are recommended. These concerns are reflected in search trends such as "eco-friendly handling of bromomethyl compounds" and "morpholine derivative biodegradability".

The future outlook for 4-(4-(bromomethyl)phenyl)morpholine appears promising, with potential applications emerging in areas like fluorescent materials, liquid crystals, and advanced drug delivery systems. As research continues, we can expect to see more publications and patents featuring this versatile compound, keeping it relevant in chemical searches for years to come.

For researchers considering 4-(4-(bromomethyl)phenyl)morpholine for their projects, it's worth noting that several synthetic routes exist for its preparation, with variations in yield and purity. Optimization of these methods remains an active area of investigation, as seen in searches for "improved synthesis of 4-(4-(bromomethyl)phenyl)morpholine" and "purification methods for CAS 1064708-77-5".

In conclusion, 4-(4-(bromomethyl)phenyl)morpholine (CAS No. 1064708-77-5) represents a valuable tool for modern chemical research and development. Its unique combination of functional groups and versatile reactivity ensure its continued importance across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering.